Cas no 58822-88-1 (3-Phenylquinuclidine)
3-Phenylquinuclidine structure
Product Name:3-Phenylquinuclidine
CAS No:58822-88-1
MF:C13H17N
MW:187.280783414841
CID:2186831
Update Time:2023-08-05
3-Phenylquinuclidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenyl-1-azabicyclo[2.2.2]octane
- 3-Phenylquinuclidine
- 3-phenylqui-nuclidine
- 1-Azabicyclo[2.2.2]octane, 3-phenyl-
- 3-Phenylquinuclidine #
- Oprea1_848517
- MLS001047460
- RAOXQTRNOCTXKZ-UHFFFAOYSA-N
- HMS1632J11
- HMS2804N03
- STK708737
- 3-Phenyl-1-aza-bicyclo[2.2.2]octane
- SMR000427867
-
- Inchi: 1S/C13H17N/c1-2-4-11(5-3-1)13-10-14-8-6-12(13)7-9-14/h1-5,12-13H,6-10H2
- InChI Key: RAOXQTRNOCTXKZ-UHFFFAOYSA-N
- SMILES: N12CCC(CC1)C(C1C=CC=CC=1)C2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 187
- Topological Polar Surface Area: 3.2
3-Phenylquinuclidine Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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